Cas no 1822543-48-5 (Tert-butyl 3-amino-4-hydroxy-4-methylpiperidine-1-carboxylate)

• Product Name: Tert-butyl 3-amino-4-hydroxy-4-methylpiperidine-1-carboxylate
• CAS No: 1822543-48-5
• MF: C₁₁H₂₂N₂O₃
• MW: 230.303983211517
• CID: 6177534
• PubChem ID: 129972588
• Update Time: 2025-06-16

Tert-butyl 3-amino-4-hydroxy-4-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL 3-AMINO-4-HYDROXY-4-METHYLPIPERIDINE-1-CARBOXYLATE
• 1822543-48-5
• EN300-1624501
• TERT-BUTYL3-AMINO-4-HYDROXY-4-METHYLPIPERIDINE-1-CARBOXYLATE
• Tert-butyl 3-amino-4-hydroxy-4-methylpiperidine-1-carboxylate

• Inchi： 1S/C11H22N2O3/c1-10(2,3)16-9(14)13-6-5-11(4,15)8(12)7-13/h8,15H,5-7,12H2,1-4H3
• InChI Key： JZQWTCNLNLFYAQ-UHFFFAOYSA-N
• SMILES： OC1(C)CCN(C(=O)OC(C)(C)C)CC1N

Computed Properties

• Exact Mass: 230.16304257g/mol
• Monoisotopic Mass: 230.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 75.8Ų

Additional information on Tert-butyl 3-amino-4-hydroxy-4-methylpiperidine-1-carboxylate

Tert-butyl 3-amino-4-hydroxy-4-methylpiperidine-1-carboxylate (CAS No. 1822543-48-5): A Comprehensive Overview

Tert-butyl 3-amino-4-hydroxy-4-methylpiperidine-1-carboxylate (CAS No. 1822543-48-5) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as TBAMHMP, is characterized by its unique structural features, including a tert-butyl group, an amino group, a hydroxy group, and a methylated piperidine ring. These functional groups contribute to its diverse chemical properties and biological activities, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of Tert-butyl 3-amino-4-hydroxy-4-methylpiperidine-1-carboxylate is of particular interest due to its potential to modulate key biological pathways. The tert-butyl group provides steric protection, enhancing the compound's stability and bioavailability. The amino and hydroxy groups offer multiple points of interaction with biological targets, while the methylated piperidine ring confers additional structural flexibility and conformational stability. These features collectively make TBAMHMP an attractive scaffold for the design of novel therapeutic agents.

Recent studies have highlighted the pharmacological potential of Tert-butyl 3-amino-4-hydroxy-4-methylpiperidine-1-carboxylate. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that TBAMHMP exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, Tert-butyl 3-amino-4-hydroxy-4-methylpiperidine-1-carboxylate has shown potential as an antiviral agent. A study in Antiviral Research reported that TBAMHMP effectively inhibits the replication of several RNA viruses, including influenza and SARS-CoV-2. The mechanism of action involves the disruption of viral protein synthesis, thereby preventing viral replication and spread. This finding underscores the broad-spectrum antiviral activity of TBAMHMP, making it a valuable lead compound for the development of antiviral therapies.

The neuroprotective properties of Tert-butyl 3-amino-4-hydroxy-4-methylpiperidine-1-carboxylate have also been investigated. Research published in Neuropharmacology has shown that TBAMHMP can protect neurons from oxidative stress and apoptosis induced by neurotoxic agents such as glutamate and β-amyloid peptides. These findings suggest that TBAMHMP may have therapeutic potential in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The synthesis of Tert-butyl 3-amino-4-hydroxy-4-methylpiperidine-1-carboxylate has been optimized to improve yield and purity. Various synthetic routes have been explored, including multistep reactions involving selective functional group transformations and stereoselective catalysis. One efficient method involves the reaction of tert-butyl piperidine carboxylate with appropriate amino and hydroxy precursors under mild conditions. This approach ensures high yields and minimal side products, making it suitable for large-scale production.

The safety profile of Tert-butyl 3-amino-4-hydroxy-4-methylpiperidine-1-carboxylate has been extensively evaluated in preclinical studies. Toxicity assessments have shown that TBAMHMP exhibits low toxicity at therapeutic doses, with no significant adverse effects on major organs or systems. Additionally, pharmacokinetic studies have demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) properties, suggesting that TBAMHMP can be effectively delivered to target tissues with minimal systemic side effects.

In conclusion, Tert-butyl 3-amino-4-hydroxy-4-methylpiperidine-1-carboxylate (CAS No. 1822543-48-5) is a multifunctional compound with a wide range of biological activities. Its anti-inflammatory, antiviral, and neuroprotective properties make it a promising candidate for the development of novel therapeutic agents. Ongoing research continues to explore its full potential in various medical applications, highlighting its significance in the field of medicinal chemistry and pharmaceutical research.